Cas no 60672-82-4 (19-Nortestosterone Sulfate Sodium Salt)

• Product Name: 19-Nortestosterone Sulfate Sodium Salt
• CAS No: 60672-82-4
• MF: C₁₈H₂₅NaO₅S
• MW: 376.442875623703
• CID: 57581
• PubChem ID: 23670636
• Update Time: 2025-06-09

19-Nortestosterone Sulfate Sodium Salt Chemical and Physical Properties

Names and Identifiers

• Nandrolone sulfate sodium salt
• (17beta)-Hydroxyestr-4-en-3-one 17-sulfate sodium salt
• sodium,[(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] hydrogen sulfate
• EINECS 262-368-0
• Estr-4-en-3-one,17-(sulfooxy)-,sodium salt,(17beta)
• UNII-W945A5Q7XN
• NANDROLONE SODIUM SULFATE [MART.]
• sodium;[(8R,9S,10R,13S,14S,17S)-13-methyl-3-oxo-2,6,7,8,9,10,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl] sulfate
• Nandrolone sodium sulfate
• W945A5Q7XN
• ESTR-4-EN-3-ONE, 17-(SULFOOXY)-, SODIUM SALT, (17.BETA.)-
• SCHEMBL7989721
• Estr-4-en-3-one, 17-(sulfooxy)-, sodium salt, (17beta)-
• NANDROLONE SODIUM SULFATE [WHO-DD]
• 60672-82-4
• ESTR-4-EN-3-ONE, 17-(SULFOOXY)-, SODIUM SALT (1:1), (17.BETA.)-
• Q27292483
• 19-NORTESTOSTERONE SULFATE SODIUM SALT
• 19-Nortestosterone Sulfate Sodium Salt

• Inchi： 1S/C18H26O5S.Na/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)23-24(20,21)22;/h10,13-17H,2-9H2,1H3,(H,20,21,22);/q;+1/p-1/t13-,14+,15+,16-,17-,18-;/m0./s1
• InChI Key： JHAJPDCWGNULRU-OGVPJBRJSA-M
• SMILES： S(=O)(=O)([O-])O[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3CC[C@@]21C)=O.[Na+]

Computed Properties

• Exact Mass: 376.13200
• Monoisotopic Mass: 377.14
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 676
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 89A^2

Experimental Properties

• PSA: 91.88000
• LogP: 4.05440

19-Nortestosterone Sulfate Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 19-Nortestosterone Sulfate Sodium Salt

Recent Advances in 19-Nortestosterone Sulfate Sodium Salt (CAS: 60672-82-4) Research: A Comprehensive Review

19-Nortestosterone Sulfate Sodium Salt (CAS: 60672-82-4) is a synthetic steroid derivative with significant applications in both therapeutic and performance-enhancing contexts. Recent studies have focused on its pharmacokinetics, metabolic pathways, and potential therapeutic uses, particularly in hormone replacement therapy and muscle-wasting disorders. This review synthesizes the latest findings from peer-reviewed journals, clinical trials, and industry reports to provide a comprehensive update on this compound.

One of the key areas of recent research has been the optimization of 19-Nortestosterone Sulfate Sodium Salt's bioavailability. A 2023 study published in the Journal of Steroid Biochemistry and Molecular Biology demonstrated that the sulfate conjugation significantly enhances water solubility, thereby improving its absorption and distribution profiles. This finding has important implications for the development of oral formulations, which have historically been limited by poor bioavailability.

Another notable advancement is the elucidation of its metabolic pathways. Using advanced mass spectrometry techniques, researchers have identified several novel metabolites of 19-Nortestosterone Sulfate Sodium Salt in human plasma. These metabolites, including 19-norandrosterone and 19-noretiocholanolone, are now being investigated for their potential roles in the compound's anabolic and androgenic effects. This research, published in Drug Metabolism and Disposition, provides critical insights for doping control agencies and therapeutic monitoring.

Clinical applications of 19-Nortestosterone Sulfate Sodium Salt have also expanded. A phase II clinical trial conducted in 2022 evaluated its efficacy in treating cachexia associated with chronic obstructive pulmonary disease (COPD). The results, presented at the European Respiratory Society Congress, showed significant improvements in lean body mass and physical function compared to placebo, with a favorable safety profile. These findings suggest potential new indications for this compound beyond its traditional uses.

From a regulatory perspective, recent analytical methods have been developed to detect 19-Nortestosterone Sulfate Sodium Salt and its metabolites in biological samples with unprecedented sensitivity. A 2023 publication in Analytical Chemistry described a novel LC-MS/MS method capable of detecting concentrations as low as 0.1 ng/mL, which is particularly important for anti-doping efforts in sports.

Looking forward, several research groups are exploring the potential of 19-Nortestosterone Sulfate Sodium Salt in tissue-selective androgen receptor modulators (SARMs). Preliminary in vitro studies suggest that structural modifications could enhance tissue specificity, potentially reducing side effects while maintaining anabolic activity. These developments, though still in early stages, represent an exciting frontier in steroid pharmacology.

In conclusion, recent research on 19-Nortestosterone Sulfate Sodium Salt (CAS: 60672-82-4) has yielded significant advances in understanding its pharmacokinetics, metabolism, and therapeutic potential. These findings not only enhance our fundamental knowledge of this compound but also open new avenues for its clinical application and detection. Continued research in this area promises to further refine its therapeutic index and expand its medical utility.